
Azido-PEG4-Ala-Ala-Asn(Trt)-PAB molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Azido-PEG4-Ala-Ala-Asn(Trt)-PAB

Cat. No.: B605846 Get Quote

In-Depth Technical Guide: Azido-PEG4-Ala-Ala-
Asn(Trt)-PAB
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the bifunctional linker Azido-
PEG4-Ala-Ala-Asn(Trt)-PAB, a key reagent in the development of advanced bioconjugates

and antibody-drug conjugates (ADCs).

Core Molecular Data
The fundamental chemical properties of Azido-PEG4-Ala-Ala-Asn(Trt)-PAB are summarized

below. This molecule is a derivative of a polyethylene glycol (PEG) linker conjugated to a

peptide sequence, incorporating an azide group for click chemistry applications and a trityl-

protected asparagine residue.

Property Value Source

Molecular Formula C47H58N8O10 [1][2][3][4]

Molecular Weight 895.03 g/mol [1][3][5]

CAS Number 2055042-67-4 [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b605846?utm_src=pdf-interest
https://www.benchchem.com/product/b605846?utm_src=pdf-body
https://www.benchchem.com/product/b605846?utm_src=pdf-body
https://www.benchchem.com/product/b605846?utm_src=pdf-body
https://dcchemicals.com/coa/COA_DC35884.html
https://immunomart.com/product/azido-peg4-ala-ala-asntrt-pab/
https://dcchemicals.com/product_show-Azido-PEG4-Ala-Ala-AsnTrt-PAB.html?datasheet=datasheet
https://cenmed.com/azido-peg4-ala-ala-asn-trt-pab-c09-1096-750/
https://dcchemicals.com/coa/COA_DC35884.html
https://dcchemicals.com/product_show-Azido-PEG4-Ala-Ala-AsnTrt-PAB.html?datasheet=datasheet
https://broadpharm.com/product-categories/click-chemistry-reagents/azide
https://immunomart.com/product/azido-peg4-ala-ala-asntrt-pab/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural and Functional Overview
Azido-PEG4-Ala-Ala-Asn(Trt)-PAB is a sophisticated chemical entity designed for specific

applications in bioconjugation.[6] Its structure can be deconstructed into several key functional

units:

Azido Group (N3): Positioned at the terminus of the PEG chain, this functional group is

instrumental for "click chemistry" reactions, particularly with alkyne-containing molecules.

This allows for a highly efficient and specific covalent linkage to other molecules.

PEG4 Linker: The tetraethylene glycol spacer is hydrophilic, which enhances the solubility of

the entire molecule in aqueous environments. This property is often crucial for biological

applications.

Peptide Sequence (Ala-Ala-Asn): The tripeptide sequence Alanine-Alanine-Asparagine can

serve as a recognition site or a cleavable linker by specific enzymes in a biological system.

Trityl (Trt) Protecting Group: The trityl group protects the side chain amide of the asparagine

residue. This is a bulky protecting group that can be removed under acidic conditions.

PAB (p-aminobenzyl alcohol) Moiety: This component can act as a self-immolative spacer in

the context of ADCs, facilitating the release of a conjugated payload.

The logical relationship and connectivity of these components are illustrated in the diagram

below.
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Molecular Structure of Azido-PEG4-Ala-Ala-Asn(Trt)-PAB

Experimental Protocols
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While specific experimental protocols are highly dependent on the application, a general

workflow for utilizing Azido-PEG4-Ala-Ala-Asn(Trt)-PAB in a bioconjugation experiment, such

as the synthesis of an antibody-drug conjugate, is outlined below.

General Experimental Workflow

1. Antibody Modification
(Introduction of an alkyne group)

3. Click Chemistry Reaction
(Antibody-Alkyne + Azido-Linker-Drug)

Modified Antibody

2. Drug-Linker Conjugation
(Payload attachment to Azido-PEG4-Ala-Ala-Asn(Trt)-PAB)

Activated Drug-Linker

4. Purification of ADC
(e.g., Size Exclusion Chromatography)

Crude ADC

5. Characterization of ADC
(e.g., Mass Spectrometry, SDS-PAGE)

Purified ADC

Click to download full resolution via product page

Workflow for ADC Synthesis

Note on Methodologies: The precise conditions for each step, including reaction times,

temperatures, and purification methods, must be optimized for the specific antibody, drug, and

desired final product characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://dcchemicals.com/coa/COA_DC35884.html
https://immunomart.com/product/azido-peg4-ala-ala-asntrt-pab/
https://dcchemicals.com/product_show-Azido-PEG4-Ala-Ala-AsnTrt-PAB.html?datasheet=datasheet
https://cenmed.com/azido-peg4-ala-ala-asn-trt-pab-c09-1096-750/
https://broadpharm.com/product-categories/click-chemistry-reagents/azide
https://smallmolecules.com/product/2055042-67-4-targetmol-azido-peg4-ala-ala-asntrt-pab-100-mg/
https://smallmolecules.com/product/2055042-67-4-targetmol-azido-peg4-ala-ala-asntrt-pab-100-mg/
https://www.benchchem.com/product/b605846#azido-peg4-ala-ala-asn-trt-pab-molecular-weight-and-formula
https://www.benchchem.com/product/b605846#azido-peg4-ala-ala-asn-trt-pab-molecular-weight-and-formula
https://www.benchchem.com/product/b605846#azido-peg4-ala-ala-asn-trt-pab-molecular-weight-and-formula
https://www.benchchem.com/product/b605846#azido-peg4-ala-ala-asn-trt-pab-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

